Cas no 2034244-64-7 (N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-2,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-2,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 2034244-64-7
• MF: C₁₆H₁₈N₄O₂S₃
• MW: 394.534718990326
• CID: 6051815
• PubChem ID: 121018842
• Update Time: 2025-07-13

N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-2,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-2,1,3-benzothiadiazole-4-sulfonamide
• N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-2,1,3-benzothiadiazole-4-sulfonamide
• N-((4-cyclohexylthiazol-2-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide
• 2034244-64-7
• F6512-2120
• AKOS026692817

• Inchi： 1S/C16H18N4O2S3/c21-25(22,14-8-4-7-12-16(14)20-24-19-12)17-9-15-18-13(10-23-15)11-5-2-1-3-6-11/h4,7-8,10-11,17H,1-3,5-6,9H2
• InChI Key： IJSFCLBUEDBPFV-UHFFFAOYSA-N
• SMILES： S1C(CNS(C2=CC=CC3C2=NSN=3)(=O)=O)=NC(=C1)C1CCCCC1

Computed Properties

• Exact Mass: 394.05918935g/mol
• Monoisotopic Mass: 394.05918935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 150Ų

Additional information on N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-2,1,3-benzothiadiazole-4-sulfonamide

N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-2,1,3-benzothiadiazole-4-sulfonamide (CAS No. 2034244-64-7): A Comprehensive Overview

N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-2,1,3-benzothiadiazole-4-sulfonamide (CAS No. 2034244-64-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a cyclohexyl group and a thiazole ring in its structure adds to its complexity and contributes to its pharmacological profile.

The chemical structure of N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-2,1,3-benzothiadiazole-4-sulfonamide is characterized by a central benzothiadiazole core linked to a thiazole ring through a cyclohexyl moiety. This arrangement provides the molecule with a high degree of conformational flexibility and allows it to interact with various biological targets. The sulfonamide group further enhances its solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-2,1,3-benzothiadiazole-4-sulfonamide in the treatment of inflammatory diseases. In vitro experiments have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to modulate the activity of key signaling pathways involved in inflammation, such as the NF-kB pathway.

In the context of cancer research, N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-2,1,3-benzothiadiazole-4-sulfonamide has demonstrated promising anticancer properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. Furthermore, it has been observed to inhibit angiogenesis and metastasis by targeting specific growth factors and their receptors.

The pharmacokinetic properties of N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-2,1,3-benzothiadiazole-4-sulfonamide have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs in the liver via cytochrome P450 enzymes, resulting in several metabolites that are excreted through both renal and hepatic pathways.

In terms of safety and toxicity, preliminary studies have indicated that N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-2,1,3-benzothiadiazole-4-sulfonamide is well-tolerated at therapeutic doses. Animal models have shown no significant adverse effects on major organs or systems at doses up to 50 mg/kg. However, further long-term safety studies are required to fully assess its potential side effects and establish safe dosing regimens for clinical use.

The potential applications of N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-2,1,3-benzothiadiazole-4-sulfonamide extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In vitro studies have shown that this compound can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates. These findings suggest that it may have neuroprotective properties that could be harnessed for therapeutic benefit.

In conclusion, N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-2,1,3-benzothiadiazole-4-sulfonamide (CAS No. 2034244-64-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various disease areas. Ongoing research is expected to provide more insights into its mechanisms of action and clinical utility.